Cas no 2228848-78-8 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228848-78-8
• MF: C₁₆H₂₄F₂O₂
• MW: 286.357372283936
• CID: 5748330
• PubChem ID: 165686649
• Update Time: 2023-11-27

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1943834
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• 2228848-78-8
• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C16H24F2O2/c1-14(2)10-3-4-11(12(14)9-10)15(13(19)20)5-7-16(17,18)8-6-15/h10-12H,3-9H2,1-2H3,(H,19,20)
• InChI Key： PCDUUSSVYQCRNQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCC2CC1C2(C)C)F

Computed Properties

• Exact Mass: 286.17443633g/mol
• Monoisotopic Mass: 286.17443633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų